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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945

Essential Safety and Handling Guide for 1-
Bromobenzene-13C6

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Bromobenzene-13C6 (CAS No:
112630-77-0). The following procedures are designed to ensure safe laboratory operations and
minimize risks.

Hazard Identification and GHS Classification

1-Bromobenzene-13C6 is a stable, isotopically labeled compound that shares the same
chemical hazards as its unlabeled counterpart. It is a flammable liquid and vapor that causes
skin irritation and is toxic to aquatic life with long-lasting effects.[1][2][3]

Signal Word: Warning[1][2]

Hazard Pictograms:

e GHSO02: Flame (Flammable)

e GHSO07: Exclamation Mark (Skin Irritant)

e GHSO09: Environment (Hazardous to the aquatic environment)

Hazard Statements:
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e H226: Flammable liquid and vapor.[1][2][3]

e H315: Causes skin irritation.[1][2][3]

e H411: Toxic to aquatic life with long lasting effects.[1][2][3]

Physical and Chemical Properties

The physical and chemical properties of 1-Bromobenzene-13C6 are summarized below. Note

that properties like melting and boiling points are for the unlabeled compound but are expected

to be very similar for the 13C6-labeled version.

Property Value Source
Chemical Formula 13CeHsBr [4]
Molecular Weight 163.0 g/mol [1]14]
Appearance Colorless liquid 516171
Odor Aromatic, Pungent [61[7]
Melting Point -31°C/-23.8 °F [61[71[8]
Boiling Point 156 °C / 312.8 °F [5][6][8]
Flash Point 51 °C/ 123.8 °F (Closed cup) [6][71[8]
Density 1.491 g/mL at 25°C [5]
Insoluble in water. Soluble in
Solubilty DMF (30 mg/ml), DMSO (30 -

mg/ml), Ethanol (30 mg/ml),

ether, and benzene.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Bromobenzene-13C6 to minimize

exposure.[9]
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Protection Type

Required Equipment

Specifications and
Remarks

Eye/Face Protection

Safety glasses with side-

shields and a face shield.

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU). A face
shield provides additional
protection against splashes.
[10](11]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a
lab coat or chemical-resistant

apron/coveralls.

Inspect gloves before use and
use proper removal technique.
[10][11] Protective clothing
should cover the body fully.[11]

Respiratory Protection

Use only in a well-ventilated
area, such as a chemical fume
hood. If inhalation risk is high,
use a NIOSH/MSHA-approved
air-purifying respirator with

appropriate cartridges.

Respirators are necessary if
ventilation is inadequate or if
exposure limits are exceeded.
[8][10]

Footwear

Closed-toe, chemical-resistant

shoes or boots.

Footwear should cover and
protect the entire foot.[12][13]

Operational and Disposal Plan
Step-by-Step Handling Protocol

Receiving and Storage:

e Upon receipt, inspect the container for damage or leaks.

» Store the container in a cool, dry, and well-ventilated area designated for flammable liquids.

[8]

o Keep the container tightly closed and away from heat, sparks, open flames, and other

ignition sources.[2][8]
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» Store away from strong oxidizing agents.[8] Recommended storage temperature is 15-25
°C.

Preparation and Use:

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[8][14]

Ground and bond the container and receiving equipment to prevent static discharge.[3][8]

Use only non-sparking tools.[8]

Before handling, don the required PPE as detailed in the table above.

When transferring the liquid, do so carefully to avoid splashes and the generation of vapor.

Wash hands thoroughly after handling the substance.[14]

Spill Management:

In case of a spill, remove all sources of ignition immediately.[8][10]
e Ensure the area is well-ventilated.

» Contain the spill using an inert absorbent material (e.g., sand, vermiculite). Do not use
combustible materials.

o Collect the absorbed material and spillage into a suitable, sealed container for hazardous
waste disposal.[3][10]

» Do not let the product enter drains, as it is toxic to aquatic life.[2][10]

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention.[8][10]

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of water and
Skin Contact ) )
soap for at least 15 minutes.[8][10] If skin

irritation occurs, seek medical advice.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do.[8] Seek medical attention.

Do NOT induce vomiting.[10] Rinse the mouth
) with water. Never give anything by mouth to an
Ingestion , . .
unconscious person.[10] Seek immediate

medical attention.

Disposal Plan

1-Bromobenzene-13C6 and any materials contaminated with it must be treated as hazardous
waste.

Chemical Disposal: Do not dispose of the chemical down the drain.[10] Offer surplus and
non-recyclable solutions to a licensed professional waste disposal company.[10][14]

o Contaminated Materials: All used PPE, absorbent materials from spills, and empty
containers should be placed in a sealed, labeled hazardous waste container.

o Container Disposal: Handle uncleaned, empty containers as you would the product itself.
Dispose of the container to an approved waste disposal plant.

o Regulations: All waste disposal must be conducted in accordance with federal, state, and
local environmental regulations.[14]
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Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 1-Bromobenzene-
13C6 in a laboratory setting.
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Preparation Phase

1. Review SDS & Protocol

Y

2. Verify Fume Hood Operation
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3. Assemble & Inspect PPE
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4. Prepare Spill Kit

Handlin‘; Phase

5. Don Required PPE

6. Transfer Chemical in Fume Hood
(Grounding & Bonding)

7. Perform Experiment

If Spill Occurs If Exposure Occurs

Emergency Procedures

Exposure Response

8. Close & Store Container Spill Response

(First Aid)

Post-Handling & Disposal Phase

9. Decontaminate Work Area

10. Doff & Dispose of PPE

11. Segregate Hazardous Waste

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Bromobenzene-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

